Cas no 7338-27-4 (Itaconic Acid Monomethyl Ester)

• Product Name: Itaconic Acid Monomethyl Ester
• CAS No: 7338-27-4
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD00021713
• CID: 862478
• PubChem ID: 81791
• Update Time: 2025-04-19

Itaconic Acid Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methylene-4-oxobutanoic acid
• Monomethyl Itaconate
• 3-methoxycarbonyl-2-methylene propanoic acid
• 4-methoxy-2-methylidene-4-oxobutanoic acid
• 4-methyl itaconate
• METHYL ITACONATE
• Itaconic Acid Monomethyl Ester
• β-Methyl Itaconate
• 4-Methyl Methylenesuccinate
• 4-Methyl hydrogen 2-methylenesuccinate
• OIYTYGOUZOARSH-UHFFFAOYSA-N
• Butanedioic acid, methylene-, 4-methyl ester
• 2-(2-Methoxy-2-oxoethyl)acrylic acid
• methylitaconat
• monomethylitaconate
• beta-Methyl Itaconate
• Itaconic acid 4-methyl ester
• methyl 3-carboxy-3-butenoate
• mo

• MDL： MFCD00021713
• Inchi： 1S/C6H8O4/c1-4(6(8)9)3-5(7)10-2/h1,3H2,2H3,(H,8,9)
• InChI Key： OIYTYGOUZOARSH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 144.04200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 68.0 to 73.0 deg-C
• Boiling Point: 149°C/10mmHg(lit.)
• PSA: 63.60000
• LogP: 0.19030

Itaconic Acid Monomethyl Ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters